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Summary of Available In Vitro Data

The table below summarizes the key in vitro data for Sardomozide dihydrochloride found in the search

results.

Property Details

Target S-Adenosylmethionine decarboxylase (SAMDC) [1] [2] [3].

In Vitro IC₅₀ 5 nM (cell assay) [1] [2] [3].

Cellular Activity Treatment with 3 μM Sardomozide for 48 hours reduced intracellular SAMDC
activity to 10% of control [1] [2].

Molecular
Formula

C₁₁H₁₆Cl₂N₆ [1] [2] [3].

Molecular
Weight

303.19 g/mol [1] [2] [3].
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To help frame the existing data, the diagram below illustrates the role of Sardomozide's target, SAMDC,

within the polyamine biosynthesis pathway, based on general biological knowledge [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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